Cas no 1006951-29-6 ([2-(4-methylpyrazol-1-yl)phenyl]methanamine)
[2-(4-methylpyrazol-1-yl)phenyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- [2-(4-methylpyrazol-1-yl)phenyl]methanamine
-
- Inchi: 1S/C11H13N3/c1-9-7-13-14(8-9)11-5-3-2-4-10(11)6-12/h2-5,7-8H,6,12H2,1H3
- InChI Key: ANRIEZCCZPKDQI-UHFFFAOYSA-N
- SMILES: C(C1=CC=CC=C1N1C=C(C)C=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
[2-(4-methylpyrazol-1-yl)phenyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483881-1g |
(2-(4-Methyl-1H-pyrazol-1-yl)phenyl)methanamine |
1006951-29-6 | 97% | 1g |
$1076 | 2023-02-27 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD588214-1g |
(2-(4-Methyl-1H-pyrazol-1-yl)phenyl)methanamine |
1006951-29-6 | 97% | 1g |
¥7448.0 | 2023-02-27 | |
| Ambeed | A526297-1g |
(2-(4-Methyl-1H-pyrazol-1-yl)phenyl)methanamine |
1006951-29-6 | 97% | 1g |
$1085.0 | 2024-04-26 |
[2-(4-methylpyrazol-1-yl)phenyl]methanamine Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on [2-(4-methylpyrazol-1-yl)phenyl]methanamine
Introduction to [2-(4-methylpyrazol-1-yl)phenyl]methanamine and Its Significance in Modern Chemical Research
[2-(4-methylpyrazol-1-yl)phenyl]methanamine, a compound with the CAS number 1006951-29-6, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in various scientific domains. The presence of a pyrazole ring and a phenyl group linked by a methanamine moiety endows it with distinctive chemical properties that make it a valuable candidate for further exploration.
The structural composition of [2-(4-methylpyrazol-1-yl)phenyl]methanamine is highly intriguing. The pyrazole ring, known for its heterocyclic stability and versatility in drug design, interacts synergistically with the phenyl group. This interaction introduces a balance of electronic and steric effects that can be exploited for designing molecules with enhanced biological activity. The methanamine group serves as a key functional handle, allowing for further modifications and derivatization to tailor the compound's properties for specific applications.
In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential as pharmacological agents. The compound [2-(4-methylpyrazol-1-yl)phenyl]methanamine is no exception. Its unique structural features have prompted investigations into its possible role as an intermediate in the synthesis of more complex molecules. These studies aim to uncover novel pharmacophores that could lead to the development of new therapeutic agents.
One of the most promising areas of research involving [2-(4-methylpyrazol-1-yl)phenyl]methanamine is its application in medicinal chemistry. The compound's ability to modulate biological pathways makes it an attractive scaffold for drug discovery. Researchers have been exploring its potential as a precursor for molecules that can interact with specific targets in the body. This includes enzymes and receptors involved in various diseases, such as cancer and inflammatory disorders. The methanamine group, in particular, offers a versatile platform for chemical modifications that can enhance binding affinity and selectivity.
Advances in computational chemistry have also played a crucial role in understanding the behavior of [2-(4-methylpyrazol-1-yl)phenyl]methanamine. Molecular modeling techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time and cost associated with traditional methods.
The synthesis of [2-(4-methylpyrazol-1-yl)phenyl]methanamine has been optimized through various methodologies to ensure high yield and purity. Multi-step synthetic routes have been developed, incorporating modern techniques such as transition metal catalysis and asymmetric synthesis. These approaches not only improve efficiency but also allow for greater control over the compound's stereochemistry. This is particularly important in pharmaceutical applications where enantiomeric purity can significantly impact biological activity.
In conclusion, [2-(4-methylpyrazol-1-yl)phenyl]methanamine (CAS no 1006951-29-6) is a compound of great interest in chemical biology and pharmaceutical research. Its unique structure and functional groups make it a versatile scaffold for designing novel therapeutic agents. Ongoing studies continue to uncover its potential applications, driven by advancements in synthetic chemistry and computational modeling. As research progresses, this compound is poised to contribute significantly to the development of new drugs that address unmet medical needs.
1006951-29-6 ([2-(4-methylpyrazol-1-yl)phenyl]methanamine) Related Products
- 712-39-0(1-(o-Tolyl)-1H-pyrazole-4-carbonitrile)
- 449758-13-8([2-(1H-pyrazol-1-yl)phenyl]methanamine)
- 400876-68-8(1-(3-Methylphenyl)-1H-pyrazol-4-ylmethylamine)
- 400877-10-3((1-phenyl-1H-pyrazol-4-yl)methylamine hydrochloride)
- 400756-82-3(1-1-(2-methylphenyl)-1H-pyrazol-4-ylmethanamine)
- 20157-44-2(1-(o-Tolyl)-1H-pyrazole)
- 400757-10-0(N-methyl-1-1-(2-methylphenyl)-1H-pyrazol-4-ylmethanamine)
- 936940-55-5(1-2-(1H-pyrazol-1-yl)phenylethanamine)
- 368870-03-5((4-(1H-Pyrazol-1-yl)phenyl)methanamine)
- 400876-79-1((1-p-Tolyl-1H-pyrazol-4-yl)methanamine)